Cas no 1797974-15-2 (N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide)

• Product Name: N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide
• CAS No: 1797974-15-2
• MF: C₂₁H₂₇ClN₆O₃
• MW: 446.930483102798
• CID: 5374670
• Update Time: 2025-07-28

N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Chloro-2,4-dimethoxyphenyl)-4-[6-(1-pyrrolidinyl)-4-pyridazinyl]-1-piperazinecarboxamide
• N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide

• Inchi： 1S/C21H27ClN6O3/c1-30-18-13-19(31-2)17(12-16(18)22)24-21(29)28-9-7-26(8-10-28)15-11-20(25-23-14-15)27-5-3-4-6-27/h11-14H,3-10H2,1-2H3,(H,24,29)
• InChI Key： RZDVCHKRNQQCEE-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC(Cl)=C(OC)C=C2OC)=O)CCN(C2=CC(N3CCCC3)=NN=C2)CC1

Experimental Properties

• Density: 1.345±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 747.2±60.0 °C(Predicted)
• pka: 12.05±0.70(Predicted)

Additional information on N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide

Comprehensive Analysis of N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide (CAS No. 1797974-15-2)

The compound N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide (CAS No. 1797974-15-2) is a highly specialized chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, including the piperazine and pyridazine moieties, make it a subject of interest for scientists exploring novel therapeutic agents. This article delves into its properties, applications, and relevance in modern drug discovery.

One of the most searched questions in the field of medicinal chemistry is: "What are the potential therapeutic targets for piperazine-based compounds?" The answer lies in the versatility of piperazine derivatives, which are known for their ability to interact with various biological receptors. The presence of a pyrrolidin-1-yl group in this compound further enhances its binding affinity, making it a promising candidate for targeting neurological and metabolic disorders.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide. Machine learning models are increasingly being used to predict the bioactivity of such molecules, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for computational chemistry solutions in the pharmaceutical industry.

Another hot topic in the scientific community is the exploration of small molecule inhibitors for personalized medicine. The structural complexity of this compound, particularly its chloro-dimethoxyphenyl and pyridazin-4-yl components, suggests potential applications in designing targeted therapies. Researchers are particularly interested in its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for oral bioavailability.

From a synthetic chemistry perspective, the preparation of N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized using green chemistry principles to minimize environmental impact, a trend that resonates with the global push for sustainable research practices.

In conclusion, N-(5-chloro-2,4-dimethoxyphenyl)-4-[6-(pyrrolidin-1-yl)pyridazin-4-yl]piperazine-1-carboxamide (CAS No. 1797974-15-2) represents a fascinating area of study at the intersection of medicinal chemistry and computational biology. Its potential applications in drug discovery, coupled with its structural uniqueness, make it a compound worth watching in the coming years. As the scientific community continues to explore its properties, we can expect new insights into its therapeutic potential and mechanistic pathways.